Cas no 115012-08-3 (2-Amino-1-methyl-1H-imidazole-4,5-dione)

• Product Name: 2-Amino-1-methyl-1H-imidazole-4,5-dione
• CAS No: 115012-08-3
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 227184
• Update Time: 2023-08-03

2-Amino-1-methyl-1H-imidazole-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dione,2-amino-1-methyl-
• Creatone A
• 2-amino-1-methyl-1H-imidazole-4,5-dione
• 2-Amino-1-methyl-1H-imidazole-4,5-dione

• Inchi： 1S/C4H5N3O2/c1-7-3(9)2(8)6-4(7)5/h1H3,(H2,5,6,8)
• InChI Key： ZKHMWPAAOJYNOR-UHFFFAOYSA-N
• SMILES： O=C1C(N=C(N)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Topological Polar Surface Area: 75.8